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Compound of Interest

Compound Name:
1H-Purine, 6-chloro-,

monohydrochloride

CAS No.: 88166-54-5

Cat. No.: B015382 Get Quote

Executive Summary
6-Chloropurine (6-CP) is a critical purine intermediate used extensively in the synthesis of

nucleoside analogues, including acyclovir and mercaptopurine. While often commercially

available as the free base (CAS 87-42-3), the monohydrochloride salt (6-CP·HCl) is a

specialized form often utilized during purification or specific synthetic steps to enhance

aqueous solubility and control precipitation kinetics.

This guide provides a definitive technical analysis of the monohydrochloride salt, distinguishing

its physicochemical behavior from the free base. Crucially, researchers must understand that

while the salt form offers superior initial aqueous solubility, it is acidic; neutralizing the solution

to physiological pH will trigger the precipitation of the less soluble free base. This document

outlines the solubility limits, stability profiles, and validated protocols for handling this

compound in drug discovery workflows.

Chemical Identity and Physicochemical Profile[1][2]
[3][4][5][6][7][8][9][10]
The monohydrochloride salt differs significantly from the free base in molecular weight and

solubility dynamics. The protonation typically occurs at the N7/N9 position of the imidazole ring,
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destabilizing the crystal lattice energy relative to the free base and enhancing solvation in polar

media.

Property 6-Chloropurine (Free Base)
6-Chloropurine
Monohydrochloride

CAS Number 87-42-3
5451-40-1 (or 1928-82-1

generic)

Molecular Formula C₅H₃ClN₄ C₅H₃ClN₄[1][2][3][4] · HCl

Molecular Weight 154.56 g/mol 191.02 g/mol

Appearance Pale yellow crystalline powder Off-white to yellow solid

Melting Point >300°C (decomposes) >250°C (decomposes)

pKa
~8.8 (N-H deprotonation), ~2.5

(N-H protonation)
Acidic in solution (pH < 2)

Solubility Dynamics
Understanding the solubility of 6-CP·HCl requires distinguishing between thermodynamic

solubility (equilibrium) and kinetic solubility (dissolution rate).

Aqueous Solubility Paradox
The monohydrochloride salt is highly soluble in water compared to the free base. However, this

solubility is pH-dependent.

Acidic pH (< 2.0): The salt remains ionized and soluble.

Neutral pH (6.0–7.5): As pH increases, the compound deprotonates to the free base. Since

the free base has poor water solubility (~2.5 mg/mL), precipitation occurs immediately upon

neutralization.

Solvent Compatibility Table
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Solvent
Solubility (Free
Base)

Solubility (HCl Salt) Application Notes

Water Low (~2.5 mg/mL) High (>300 mg/mL)

Salt dissolves rapidly;

solution is strongly

acidic.

DMSO High (~30 mg/mL) High

Preferred for

biological stock

solutions to avoid pH

shock.

Ethanol Low (< 5 mg/mL) Moderate

Salt often

recrystallized from

EtOH/Water mixtures.

DMF
Moderate (~10

mg/mL)
High

Useful for SNAr

reactions.

0.1 M NaOH Soluble (as anion) Soluble

Rapid hydrolysis risk

(degrades to

Hypoxanthine).

Critical Insight: Do not attempt to dissolve the HCl salt in a neutral buffer (e.g., PBS) directly at

high concentrations (>5 mg/mL). The buffering capacity will neutralize the HCl, causing the free

base to crash out of solution.

Stability and Degradation Mechanisms[4][12]
The C6-chlorine atom is electron-deficient and highly susceptible to Nucleophilic Aromatic

Substitution (SNAr). The stability of 6-CP·HCl is governed by moisture, temperature, and pH.

Hydrolysis (The Primary Degradation Pathway)
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In aqueous environments, water acts as a nucleophile, displacing the chloride ion to form

Hypoxanthine (6-hydroxypurine).

Acidic Conditions: The protonation of N7/N9 increases the electrophilicity of C6, potentially

accelerating hydrolysis at elevated temperatures, though the salt is generally stable in cold

acidic solution.

Basic Conditions: Hydrolysis is rapid. The presence of OH⁻ ions quickly converts 6-CP to

Hypoxanthine.

Thermal Stability
Solid State: Stable for years at -20°C if kept dry.

Solution: At room temperature, aqueous solutions degrade measurably within 24 hours. At

80°C, degradation is complete within hours.

Degradation Pathway Diagram
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Figure 1: Chemical fate of 6-Chloropurine HCl. Neutralization yields the free base, while

hydrolysis (degradation) yields Hypoxanthine.

Experimental Protocols
Protocol A: Preparation of High-Concentration Stock
(Aqueous)
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Use this protocol when the acidity of the stock solution is acceptable or will be diluted

significantly.

Weighing: Weigh 191 mg of 6-Chloropurine Monohydrochloride.

Dissolution: Add 1.0 mL of sterile, deionized water.

Mixing: Vortex for 30 seconds. The solid should dissolve completely to give a clear, yellow-

tinted solution (~1 M concentration).

Verification: Measure pH. Expect pH < 2.0.

Usage: Use immediately. If storage is required, freeze at -80°C. Do not store at 4°C for >24

hours.

Protocol B: Preparation of Biological Assay Stock
(DMSO)
Use this protocol for cell culture or enzymatic assays to ensure neutrality.

Solvent Choice: Use anhydrous DMSO (Grade: Molecular Biology).

Concentration: Prepare a 100 mM stock (19.1 mg/mL).

Dissolution: Add DMSO to the solid. Sonicate for 2–5 minutes if necessary.

Note: The dissolution is endothermic; slight warming (37°C) is permissible.

Storage: Aliquot into amber vials and store at -20°C. Stable for 6 months.

Protocol C: Neutralization / Free Base Precipitation
Use this to convert the salt to the free base for purification.
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Figure 2: Workflow for converting the soluble HCl salt into the purified Free Base form.
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Storage and Lifecycle Management[13]
Hygroscopicity: The HCl salt is hygroscopic. Exposure to humid air will cause the powder to

clump and potentially hydrolyze due to surface moisture acidity.

Primary Storage: Store solid at -20°C in a tightly sealed container with desiccant.

Shelf Life:

Solid (Desiccated, -20°C): >2 years.[5]

DMSO Stock (-20°C): 6 months.

Aqueous Solution: Unstable (Prepare fresh).[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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